Cas no 6624-80-2 (Hentriacontanoic acid,ethyl ester)

• Product Name: Hentriacontanoic acid,ethyl ester
• CAS No: 6624-80-2
• MF: C₃₃H₆₆O₂
• MW: 494.875951290131
• CID: 525055
• PubChem ID: 243698
• Update Time: 2025-04-19

Hentriacontanoic acid,ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hentriacontanoic acid,ethyl ester
• 1-hentriacontanoic acid
• AC1L1YTN
• AG-F-34713
• CTK1C5478
• Henatriacontanoic acid
• Henatriacontylic acid
• Hentriacontan-1-saeure
• Hentriacontansaeure
• Hentriacontansaeure-aethylester
• Hentriacontylic acid

• Inchi： 1S/C33H66O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33(34)35-4-2/h3-32H2,1-2H3
• InChI Key： GWHQQHCGXYLVCN-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 494.50658
• Monoisotopic Mass: 494.506
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 31
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.858
• Boiling Point: 454.8°Cat760mmHg
• Flash Point: 206.3°C
• Refractive Index: 1.455
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters